Cas no 133626-87-6 (11-acetyl-6-(prop-2-en-1-yl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one)

• Product Name: 11-acetyl-6-(prop-2-en-1-yl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one
• CAS No: 133626-87-6
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 1238696
• PubChem ID: 453298
• Update Time: 2025-04-20

11-acetyl-6-(prop-2-en-1-yl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 11-acetyl-6-(prop-2-en-1-yl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one
• 5H-pyrido[2,3-b][1,5]benzodiazepin-5-one, 11-acetyl-6,11-dihydro-6-(2-propen-1-yl)-
• 11-acetyl-6-prop-2-enylpyrido[3,2-c][1,5]benzodiazepin-5-one
• DTXSID40158231
• N11-Acetyl-N6-(2-propenyl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one
• CHEMBL70538
• N11-Acetyl-N6-(2-propenyl)-6,11-dihydro-5H-pyrido(2,3-b)(1,5)benzodiazepin-5-one
• 11-acetyl-6-allyl-pyrido[3,2-c][1,5]benzodiazepin-5-one
• 133626-87-6

• Inchi： 1S/C17H15N3O2/c1-3-11-19-14-8-4-5-9-15(14)20(12(2)21)16-13(17(19)22)7-6-10-18-16/h3-10H,1,11H2,2H3
• InChI Key： LKAHXQMVRCEGNA-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2N(C(C)=O)C2C=CC=CC=2N1CC=C

Computed Properties

• Exact Mass: 293.11655
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 53.51